Cas no 4836-13-9 (N-Benzoyldeoxycytidine)

• Product Name: N-Benzoyldeoxycytidine
• CAS No: 4836-13-9
• MF: C₁₆H₁₇N₃O₅
• MW: 331.323283910751
• MDL: MFCD00010115
• CID: 45352
• PubChem ID: 24855644
• Update Time: 2025-04-18

N-Benzoyldeoxycytidine Chemical and Physical Properties

Names and Identifiers

• N4-Benzoyl-2'-deoxycytidine
• 4-(Benzoylamino)-1-(2-deoxy-beta-L-erythro-pentofuranosyl)-2(1H)-pyrimidinone
• N-Benzoyl-2'-deoxycytidine
• N4-Benzoyl-2′-deoxycytidine
• N-Benzoyl-2'-deoxy-cytidine
• N-Benzoyldeoxycytidine
• bz-dC
• DC-BZ
• DC-N-BZ
• N4-benzoyldeoxycytidine
• N4-BZ-2'-DEOXYCYTIDINE
• n-benzoyl-2
• N-Benzoyl-2-Deoxy-Cytidine
• NBZ-2'-DC
• Cytidine,N-benzoyl-2'-deoxy-
• Cytidine, N-benzoyl-2'-deoxy-
• KSC590O7T
• N4 -Benzoyl-2'-deoxycytidine
• N-Benzoyl-2\\'-deoxy-cytidine
• MPSJHJFNKMUKCN-OUCADQQQSA-N
• P925
• S
• N4-Benzoyl-2-deoxycytidine
• B3102
• A827518
• 836B139
• C-

• MDL： MFCD00010115
• Inchi： 1S/C16H17N3O5/c20-9-12-11(21)8-14(24-12)19-7-6-13(18-16(19)23)17-15(22)10-4-2-1-3-5-10/h1-7,11-12,14,20-21H,8-9H2,(H,17,18,22,23)/t11-,12+,14+/m0/s1
• InChI Key： MPSJHJFNKMUKCN-OUCADQQQSA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1CO)O)N1C(N=C(C=C1)NC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 331.11700
• Monoisotopic Mass: 331.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.7
• Topological Polar Surface Area: 112

Experimental Properties

• Color/Form: Powder
• Density: 1.5
• Melting Point: 207°C(lit.)
• Refractive Index: 90 ° (C=0.25, MeOH)
• Solubility: Soluble in methanol (50 mg/ml).
• PSA: 113.68000
• LogP: 0.20930
• Sensitiveness: Easily absorb moisture
• Solubility: Uncertain

N-Benzoyldeoxycytidine Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：1-3-10
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents